Cas no 77747-47-8 ( )

• Product Name: &nbsp
• CAS No: 77747-47-8
• MF: C₆H₅F₃N₄O₂
• MW: 222.124710798264
• CID: 983767
• PubChem ID: 135446460
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• [4-oxo-6-(trifluoromethyl)-1H-pyrimidin-2-yl]urea
• NSC-314004
• DTXSID80228366
• 77747-47-8
• NSC314004
• NSC 314004
• Urea, (1,4-dihydro-4-oxo-6-(trifluoromethyl)-2-pyrimidinyl)-
•  

• Inchi： 1S/C6H5F3N4O2/c7-6(8,9)2-1-3(14)12-5(11-2)13-4(10)15/h1H,(H4,10,11,12,13,14,15)
• InChI Key： YZEMRFWLBLBQLO-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(NC(N)=O)=N1)=O)(F)F

Computed Properties

• Exact Mass: 222.03655
• Monoisotopic Mass: 222.03645990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 96.6Ų

Experimental Properties

• PSA: 96.58